Cas no 610271-11-9 (1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID)

• Product Name: 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID
• CAS No: 610271-11-9
• CID: 4655820
• Update Time: 2025-05-20

1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID

Professional Introduction to 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID (CAS No. 610271-11-9)

1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID, with the CAS number 610271-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. The presence of a fluorenylmethoxy carbonyl group and a methylpiperidine carboxylic acid moiety imparts unique chemical properties that make it highly valuable in drug development.

The structural composition of 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID encompasses a fluorene core, which is well-known for its fluorescence properties and stability, making it an attractive scaffold in the design of fluorescent probes and imaging agents. The fluorenylmethoxy carbonyl group not only enhances the solubility and bioavailability of the compound but also provides a versatile site for further functionalization. This characteristic is particularly beneficial in medicinal chemistry, where modifications at this position can lead to the development of novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors targeting various disease pathways. The methylpiperidine carboxylic acid moiety in 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID plays a pivotal role in this context. Piperidine derivatives are widely recognized for their ability to modulate enzyme activity and receptor binding, making them indispensable in the design of drugs targeting neurological disorders, cancer, and inflammation. The incorporation of this moiety into drug candidates has led to the discovery of several promising therapeutic agents that are currently undergoing preclinical evaluation.

One of the most compelling aspects of 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including protein degradation and signal transduction. Dysregulation of protease activity is associated with numerous diseases, making them attractive targets for therapeutic intervention. The fluorenylmethoxy carbonyl group provides a handle for covalent inhibition strategies, which can lead to highly specific and potent protease inhibitors. Recent studies have demonstrated the efficacy of such inhibitors in treating conditions like cancer and infectious diseases.

The compound's structural features also make it an excellent candidate for use in drug delivery systems. The fluorene core can be utilized as a fluorescent marker, allowing for real-time tracking of drug delivery and distribution within biological systems. This capability is particularly valuable in clinical settings where monitoring the pharmacokinetics and biodistribution of novel therapeutics is essential for optimizing treatment regimens. Additionally, the presence of multiple functional groups provides opportunities for designing prodrugs that can be selectively activated at target sites, thereby enhancing drug efficacy and reducing side effects.

Advances in computational chemistry have further enhanced the utility of 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID in drug discovery. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing optimized derivatives with improved binding affinity and selectivity. These computational approaches have accelerated the process of hit identification and lead optimization, significantly reducing the time and cost associated with drug development.

The synthesis of 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of synthesis but also minimize environmental impact by reducing waste generation and energy consumption.

In conclusion, 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-METHYLPIPERIDINE-2-CARBOXYLIC ACID (CAS No. 610271-11-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and opportunities for this compound, reinforcing its importance in modern drug discovery efforts.